Cas no 20838-64-6 (2-Naphthyl b-D-glucuronide sodium Salt)

• Product Name: 2-Naphthyl b-D-glucuronide sodium Salt
• CAS No: 20838-64-6
• Molecular Formula: C₁₆H₁₅NaO₇
• Molecular Weight: 342.27600
• CID: 910648
• PubChem ID: 71307116

2-Naphthyl b-D-glucuronide sodium Salt Properties

Names and Identifiers

• 2-naphthyl-beta-d-glucuronic acid, sodium salt
• sodium,3,4,5-trihydroxy-6-naphthalen-2-yloxyoxane-2-carboxylate
• 2-NAPHTHYL-β-D-GLUCURONIC ACID, SODIUM SALT
• 2-Naphthyl beta-D-glucopyranosiduronic acid monosodium salt
• 2-Naphthyl-beta-D-glucuronic acid sodium salt
• 2-Naphthyl-beta-D-glucuronic acid,sodium salt
• 2-Naphthyl-beta-D-glucuronicacidsodiumsalt
• 20838-64-6
• sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-naphthalen-2-yloxyoxane-2-carboxylate
• 2-NAPHTHYL B-D-GLUCURONIDE SODIUM SALT

• InChIKey： RLXOGFBMVJVJBH-YYHOVTOASA-M
• Inchi： InChI=1S/C16H16O7.Na/c17-11-12(18)14(15(20)21)23-16(13(11)19)22-10-6-5-8-3-1-2-4-9(8)7-10;/h1-7,11-14,16-19H,(H,20,21);/q;+1/p-1/t11-,12-,13+,14-,16+;/m0./s1
• SMILES： C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]

Computed Properties

• Exact Mass: 342.07200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 342.07154710g/mol
• Heavy Atom Count: 24
• Complexity: 435
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• LogP: -1.22390
• PSA: 119.28000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds